Cas no 306936-94-7 (1-(TERT-BUTYL)-5-METHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE)

• Product Name: 1-(TERT-BUTYL)-5-METHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE
• CAS No: 306936-94-7
• MF: C₉H₁₃ClN₂O
• MW: 200.665321111679
• MDL: MFCD02180875
• CID: 300281
• PubChem ID: 2735683
• Update Time: 2025-05-24

1-(TERT-BUTYL)-5-METHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1-(TERT-BUTYL)-5-METHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE
• 1H-Pyrazole-3-carbonylchloride, 1-(1,1-dimethylethyl)-5-methyl-
• 1-tert-Butyl-5-methyl-1H-pyrazole-3-carbonyl chloride
• 1-tert-butyl-5-methylpyrazole-3-carbonyl chloride
• BUXVJLQSMVDBHC-UHFFFAOYSA-N
• FT-0605878
• 1-tert-Butyl-5-methyl-1H-pyrazole-3-carbonylchloride
• DTXSID90370880
• 1H-Pyrazole-3-carbonyl chloride, 1-(1,1-dimethylethyl)-5-methyl-
• MFCD02180875
• AKOS027321142
• SCHEMBL3056530
• 1-tert-butyl-5-methyl-pyrazole-3-carbonyl chloride
• 306936-94-7
• FS-5790
• DB-015425

• MDL： MFCD02180875
• Inchi： 1S/C9H13ClN2O/c1-6-5-7(8(10)13)11-12(6)9(2,3)4/h5H,1-4H3
• InChI Key： BUXVJLQSMVDBHC-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C)N(C(C)(C)C)N=1)=O

Computed Properties

• Exact Mass: 200.07200
• Monoisotopic Mass: 200.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 110 °C
• Flash Point: 122.9°C
• Refractive Index: 1.533
• PSA: 34.89000
• LogP: 2.32550

1-(TERT-BUTYL)-5-METHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(TERT-BUTYL)-5-METHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE

Research Brief on 1-(TERT-BUTYL)-5-METHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE (CAS: 306936-94-7) in Chemical Biology and Pharmaceutical Applications

1-(TERT-BUTYL)-5-METHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE (CAS: 306936-94-7) is a specialized chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its pyrazole ring and reactive carbonyl chloride group, serves as a critical building block in the synthesis of novel drug candidates and bioactive molecules. Recent studies have highlighted its versatility in medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing selective JAK3 inhibitors, showcasing its role in modulating immune responses. The research team utilized 306936-94-7 as a key intermediate to develop compounds with improved pharmacokinetic properties and reduced off-target effects compared to existing therapies. This advancement holds particular promise for treating autoimmune disorders while minimizing side effects commonly associated with immunosuppressive drugs.

In parallel developments, pharmaceutical researchers have explored the application of this pyrazole derivative in PROTAC (Proteolysis Targeting Chimera) technology. A recent Nature Chemical Biology publication (2024) detailed its incorporation into heterobifunctional molecules designed to target oncogenic proteins for degradation. The tert-butyl group's steric properties were found to significantly influence the compound's binding affinity and selectivity, making it particularly valuable for designing next-generation targeted cancer therapies.

The synthetic accessibility of 1-(TERT-BUTYL)-5-METHYL-1H-PYRAZOLE-3-CARBONYL CHLORIDE has also been improved through recent methodological advances. A 2024 Organic Process Research & Development report described an optimized, scalable synthesis route that enhances yield while reducing environmental impact through greener solvent systems and catalytic methods. These process improvements address previous challenges in large-scale production, potentially lowering barriers to commercial pharmaceutical applications.

Emerging safety and toxicology data (2023-2024) from preclinical studies suggest that while the compound itself is primarily used as an intermediate, its derivatives exhibit favorable safety profiles in early-stage testing. Researchers emphasize the importance of proper handling due to the reactive nature of the carbonyl chloride moiety, with recent studies providing updated guidelines for safe laboratory practices when working with this chemical entity.

Looking forward, the unique structural features of 306936-94-7 continue to inspire novel applications in drug discovery. Current research directions include its potential in covalent inhibitor design and as a scaffold for developing allosteric modulators of protein-protein interactions. The compound's versatility and the growing body of research supporting its applications position it as a valuable tool in modern medicinal chemistry and chemical biology research.